Fructose-1-SNAP
Fructose-1-SNAP
Brand Name:
Vulcanchem
CAS No.:
330688-79-4
VCID:
VC20764626
InChI:
InChI=1S/C13H23N3O8S/c1-6(17)15-9(12(2,3)25-16-23)11(21)14-5-13(22)10(20)8(19)7(18)4-24-13/h7-10,18-20,22H,4-5H2,1-3H3,(H,14,21)(H,15,17)/t7-,8-,9+,10+,13-/m1/s1
SMILES:
CC(=O)NC(C(=O)NCC1(C(C(C(CO1)O)O)O)O)C(C)(C)SN=O
Molecular Formula:
C13H23N3O8S
Molecular Weight:
381.4 g/mol
Fructose-1-SNAP
CAS No.: 330688-79-4
Cat. No.: VC20764626
Molecular Formula: C13H23N3O8S
Molecular Weight: 381.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 330688-79-4 |
|---|---|
| Molecular Formula | C13H23N3O8S |
| Molecular Weight | 381.4 g/mol |
| IUPAC Name | (2S)-2-acetamido-3-methyl-3-nitrososulfanyl-N-[[(2R,3S,4R,5R)-2,3,4,5-tetrahydroxyoxan-2-yl]methyl]butanamide |
| Standard InChI | InChI=1S/C13H23N3O8S/c1-6(17)15-9(12(2,3)25-16-23)11(21)14-5-13(22)10(20)8(19)7(18)4-24-13/h7-10,18-20,22H,4-5H2,1-3H3,(H,14,21)(H,15,17)/t7-,8-,9+,10+,13-/m1/s1 |
| Standard InChI Key | PZUYSUGHXUBVOG-JJKYCLHCSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](C(=O)NC[C@@]1([C@H]([C@@H]([C@@H](CO1)O)O)O)O)C(C)(C)SN=O |
| SMILES | CC(=O)NC(C(=O)NCC1(C(C(C(CO1)O)O)O)O)C(C)(C)SN=O |
| Canonical SMILES | CC(=O)NC(C(=O)NCC1(C(C(C(CO1)O)O)O)O)C(C)(C)SN=O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator